Cas no 355436-47-4 (2-(2,4-dichlorophenyl)-2-oxoethyl 2-hydroxyquinoline-4-carboxylate)

• Product Name: 2-(2,4-dichlorophenyl)-2-oxoethyl 2-hydroxyquinoline-4-carboxylate
• CAS No: 355436-47-4
• MF: C₁₈H₁₁Cl₂NO₄
• MW: 376.190243005753
• CID: 5417088
• Update Time: 2025-05-20

2-(2,4-dichlorophenyl)-2-oxoethyl 2-hydroxyquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenyl)-2-oxoethyl 2-hydroxy-4-quinolinecarboxylate
• 2-(2,4-dichlorophenyl)-2-oxoethyl 2-hydroxyquinoline-4-carboxylate

• Inchi： 1S/C18H11Cl2NO4/c19-10-5-6-12(14(20)7-10)16(22)9-25-18(24)13-8-17(23)21-15-4-2-1-3-11(13)15/h1-8H,9H2,(H,21,23)
• InChI Key： XUHRFNBGUUSZNA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(OCC(C2=CC=C(Cl)C=C2Cl)=O)=O)=CC1=O

Additional information on 2-(2,4-dichlorophenyl)-2-oxoethyl 2-hydroxyquinoline-4-carboxylate

Recent Advances in the Study of 2-(2,4-dichlorophenyl)-2-oxoethyl 2-hydroxyquinoline-4-carboxylate (CAS: 355436-47-4)

The compound 2-(2,4-dichlorophenyl)-2-oxoethyl 2-hydroxyquinoline-4-carboxylate (CAS: 355436-47-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a quinoline core with dichlorophenyl and oxoethyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities.

One of the key areas of investigation has been the antimicrobial properties of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways. The study also highlighted the compound's favorable pharmacokinetic profile, with good oral bioavailability and tissue penetration in animal models.

In addition to its antimicrobial effects, recent research has explored the anticancer potential of 355436-47-4. A team at the National Cancer Institute reported in Bioorganic & Medicinal Chemistry Letters that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with p53 mutations. The mechanism appears to involve the induction of apoptosis through mitochondrial pathway activation and reactive oxygen species generation. These findings suggest that structural derivatives of this compound could be developed as targeted therapies for specific cancer subtypes.

The synthetic chemistry community has also made significant progress in optimizing the production of 2-(2,4-dichlorophenyl)-2-oxoethyl 2-hydroxyquinoline-4-carboxylate. A recent patent application (WO2023051234) describes an improved synthetic route that increases yield while reducing the use of hazardous reagents. This advancement is particularly important for scaling up production for preclinical and potential clinical studies. The new method employs green chemistry principles, making the process more environmentally sustainable.

Pharmacological studies have further investigated the structure-activity relationships of this compound. Researchers have identified that the 2-hydroxyquinoline-4-carboxylate moiety is critical for target binding, while modifications to the dichlorophenyl group can modulate selectivity and potency. These insights are guiding the design of next-generation analogs with improved therapeutic indices. Computational modeling studies have complemented these efforts by predicting binding modes with various biological targets.

Despite these promising developments, challenges remain in the development of 355436-47-4 as a therapeutic agent. Recent toxicology studies have identified dose-dependent hepatotoxicity that needs to be addressed through structural optimization or formulation strategies. Additionally, the compound's poor solubility in aqueous media presents formulation challenges that are currently being investigated through nanoparticle encapsulation and other drug delivery approaches.

Looking forward, the research community anticipates that ongoing studies will further clarify the full therapeutic potential of 2-(2,4-dichlorophenyl)-2-oxoethyl 2-hydroxyquinoline-4-carboxylate. Several research groups are exploring its application in combination therapies, particularly with existing antibiotics or anticancer agents. The unique chemical structure of this compound continues to inspire novel synthetic approaches and biological investigations, positioning it as an important molecule in the development of new therapeutic agents for challenging medical conditions.